Cas no 104344-92-5 (2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid)

2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid structure
104344-92-5 structure
Product Name:2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid
CAS No:104344-92-5
MF:C10H10N2O2S
MW:222.263600826263
CID:893562
PubChem ID:13588759
Update Time:2025-04-19

2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(1,3-Benzothiazol-2-yl)-(methyl)amino]acetic acid
    • 2-[1,3-benzothiazol-2-yl(methyl)amino]acetic acid
    • Glycine, N-2-benzothiazolyl-N-methyl- (9CI)
    • AC1Q3XA4
    • AG-B-88091
    • AGN-PC-00N6TG
    • CTK7J4741
    • Glycine, N-2-benzothiazolyl-N-methyl-
    • MolPort-004-302-134
    • N-1,3-benzothiazol-2-yl-N-methylglycine
    • 2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid
    • AKOS000138714
    • F2145-0720
    • 104344-92-5
    • EN300-44249
    • G20319
    • 2-(Benzo[d]thiazol-2-yl(methyl)amino)acetic acid
    • 2-(Benzo[d]thiazol-2-yl(methyl)amino)aceticacid
    • Z275027140
    • Inchi: 1S/C10H10N2O2S/c1-12(6-9(13)14)10-11-7-4-2-3-5-8(7)15-10/h2-5H,6H2,1H3,(H,13,14)
    • InChI Key: USYIIHFJNNAEMI-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1N(C)CC(=O)O

Computed Properties

  • Exact Mass: 222.0464
  • Monoisotopic Mass: 222.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • PSA: 53.43

2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B410743-25mg
2-[(1,3-Benzothiazol-2-yl)(methyl)amino]acetic Acid
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$ 50.00 2022-06-07
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2-[(1,3-Benzothiazol-2-yl)(methyl)amino]acetic acid
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Chemenu
CM554952-1g
2-[(1,3-Benzothiazol-2-yl)(methyl)amino]acetic acid
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Enamine
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Enamine
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Enamine
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